Cas no 82955-19-9 (1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-(2-THIENYLMETHYLENE)-, (E)-)

• Product Name: 1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-(2-THIENYLMETHYLENE)-, (E)-
• CAS No: 82955-19-9
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 3198251
• PubChem ID: 731849
• Update Time: 2025-07-15

1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-(2-THIENYLMETHYLENE)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-(2-THIENYLMETHYLENE)-, (E)-
• STK039145
• AB01321787-02
• AKOS000575481
• (2E)-2-(thiophen-2-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one
• SR-01000316011-1
• 82955-33-7
• CS-0317141
• (2E)-2-[(thiophen-2-yl)methylidene]-1-azabicyclo[2.2.2]octan-3-one
• 2-(2-Thienylmethylene)quinuclidin-3-one
• SR-01000316011
• 2-(2-thienylmethylene)-3-quinuclidinone
• BAS 02378002
• MFCD00111528
• trans-2-(2'-thienylmethylene)-3-oxoquinuclidine
• NCGC00326892-01
• 9L-725
• SR-01000316011-2
• 82955-19-9
• CCG-49767

• Inchi： 1S/C12H13NOS/c14-12-9-3-5-13(6-4-9)11(12)8-10-2-1-7-15-10/h1-2,7-9H,3-6H2/b11-8+
• InChI Key： NZBSBCCCGCUASD-DHZHZOJOSA-N
• SMILES： S1C=CC=C1/C=C1\C(C2CCN\1CC2)=O

Computed Properties

• Exact Mass: 219.07178521Da
• Monoisotopic Mass: 219.07178521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines Quinuclidones

Additional information on 1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-(2-THIENYLMETHYLENE)-, (E)-

Research Update on 1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-(2-THIENYLMETHYLENE)-, (E)- (CAS: 82955-19-9)

The compound 1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-(2-THIENYLMETHYLENE)-, (E)- (CAS: 82955-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. Its bicyclic structure, combined with the thienylmethylene moiety, provides a versatile scaffold for the development of new drug candidates. Researchers have explored its utility in targeting various biological pathways, including those involved in neurological disorders and infectious diseases.

One of the most notable advancements is the compound's application in the development of acetylcholinesterase (AChE) inhibitors. AChE inhibitors are critical in the treatment of neurodegenerative diseases such as Alzheimer's. Preliminary in vitro studies have demonstrated that derivatives of 1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-(2-THIENYLMETHYLENE)-, (E)- exhibit promising inhibitory activity against AChE, with IC50 values comparable to those of existing therapeutics. These findings suggest its potential as a lead compound for further optimization.

In addition to its neurological applications, recent research has also investigated the compound's antimicrobial properties. Studies have shown that certain derivatives exhibit significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a candidate for the development of new antibiotics.

The synthesis of 1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-(2-THIENYLMETHYLENE)-, (E)- has also seen methodological improvements. Recent publications describe more efficient and scalable synthetic routes, utilizing catalytic asymmetric synthesis to achieve higher yields and enantiomeric purity. These advancements are critical for enabling large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Additionally, in vivo studies are needed to validate its efficacy and safety profiles. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-(2-THIENYLMETHYLENE)-, (E)- (CAS: 82955-19-9) represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities and improved synthetic accessibility position it as a valuable candidate for future drug discovery efforts. Continued research will be essential to fully realize its potential in addressing unmet medical needs.